2-(2,4-dichlorophenoxy)-N-propylpropanamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-propylpropanamide
• InChI: InChI=1S/C12H15Cl2NO2/c1-3-6-15-12(16)8(2)17-11-5-4-9(13)7-10(11)14/h4-5,7-8H,3,6H2,1-2H3,(H,15,16)
• InChI Key: MEUROGLZWZSCPS-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C(C)OC1=C(C=C(C=C1)Cl)Cl
• Molecular Formula: C12H15Cl2NO2
• Molecular Weight: 276.16 g/mol

Description

2-(2,4-dichlorophenoxy)-N-propylpropanamide, commonly known as dichlofop-methyl, is a selective herbicide that is widely used in agriculture to control grassy weeds in crops such as rice, wheat, barley, and oats. The chemical structure of dichlofop-methyl consists of two chlorophenoxy groups attached to a propylpropanamide molecule.

Mechanism of Action

Dichlofop-methyl works by inhibiting the activity of acetyl-CoA carboxylase (ACC), an enzyme that is involved in fatty acid biosynthesis. ACC is essential for the growth and development of plants, and its inhibition leads to the accumulation of toxic levels of malonyl-CoA, which disrupts the normal metabolic processes of the plant and ultimately leads to its death.
Biochemical and Physiological Effects
Dichlofop-methyl has been found to have minimal toxicity to humans and animals at the recommended application rates. However, it can have adverse effects on non-target plants and organisms if applied improperly. Studies have shown that dichlofop-methyl can accumulate in soil and water and persist for extended periods, leading to potential environmental contamination.

Advantages and Limitations for Lab Experiments

Dichlofop-methyl is a valuable tool for researchers studying plant physiology and biochemistry. Its selective herbicidal properties allow for the precise control of specific plant species, making it an ideal tool for studying the effects of plant growth regulators and other biochemical pathways. However, the potential environmental impact of dichlofop-methyl must be carefully considered when designing experiments, and appropriate safety measures must be taken to ensure that it is used responsibly.

Future Directions

There are several potential future directions for research on dichlofop-methyl. One area of interest is the development of new formulations that are more environmentally friendly and less persistent in the soil. Another area of research is the study of the molecular mechanisms underlying the selectivity of dichlofop-methyl for grassy weeds, which could lead to the development of new herbicides with improved selectivity and efficacy. Finally, more research is needed to fully understand the potential environmental impact of dichlofop-methyl and to develop strategies for minimizing its impact on non-target organisms and ecosystems.
Conclusion
In conclusion, dichlofop-methyl is a widely used herbicide that has been extensively studied for its herbicidal properties. Its selective action against grassy weeds makes it a valuable tool for researchers studying plant physiology and biochemistry. However, the potential environmental impact of dichlofop-methyl must be carefully considered, and appropriate safety measures must be taken to ensure that it is used responsibly. Further research is needed to fully understand the potential risks and benefits of dichlofop-methyl and to develop new herbicides with improved efficacy and environmental safety.

Scientific Research Applications

Dichlofop-methyl has been extensively studied for its herbicidal properties and has been found to be highly effective in controlling grassy weeds. It is commonly used in combination with other herbicides to achieve a broad spectrum of weed control. In addition to its use in agriculture, dichlofop-methyl has also been studied for its potential use in controlling invasive plant species in natural habitats.